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Compound of Interest

Compound Name: Feudomycin A

Cat. No.: B1205258

For Researchers, Scientists, and Drug Development Professionals

Introduction

Feudomycin A is a member of the anthracycline class of antibiotics, a group of compounds
known for their potent biological activities. This technical guide provides a comprehensive
overview of the currently available information on the chemical properties and molecular
structure of Feudomycin A. The information presented herein is intended to support research
and development efforts in the fields of medicinal chemistry, pharmacology, and drug discovery.

Chemical and Physical Properties

A summary of the key chemical and physical properties of Feudomycin A is presented in Table
1. It is important to note that while fundamental properties such as molecular formula and
weight are well-established, specific experimental data for properties like melting point and
solubility are not widely reported in publicly accessible literature.

Table 1: Chemical and Physical Properties of Feudomycin A

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b1205258?utm_src=pdf-interest
https://www.benchchem.com/product/b1205258?utm_src=pdf-body
https://www.benchchem.com/product/b1205258?utm_src=pdf-body
https://www.benchchem.com/product/b1205258?utm_src=pdf-body
https://www.benchchem.com/product/b1205258?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1205258?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Property Value Source
Molecular Formula C27H31NO9 [1]
Molecular Weight 513.54 g/mol [1]

(7S,99)-7-[(2R,4S,5S,6S)-4-
amino-5-hydroxy-6-
methyloxan-2-yl]oxy-9-ethyl-

IUPAC Name Y ] Yljoxy Y N/A
6,9,11-trihydroxy-4-methoxy-

8,10-dihydro-7H-tetracene-

5,12-dione
CAS Number 79466-09-4 [2]
_ _ Not reported in available
Melting Point ) N/A
literature

N Not reported in available
Solubility iterat N/A
iterature

Not reported in available
Appearance ] N/A
literature

Molecular Structure

The molecular structure of Feudomycin A is characterized by a tetracyclic aglycone, typical of
anthracyclines, attached to a daunosamine sugar moiety. The absolute stereochemistry of the
molecule has been determined.[1]

The chemical structure of Feudomycin A is provided below:

[Image of Feudomycin A chemical structure]

Click to download full resolution via product page

Caption: 2D structure of the Feudomycin A molecule.
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Spectroscopic Data

Detailed experimental spectroscopic data for Feudomycin A, including UV-Vis, IR, 1H NMR,
and 3C NMR, are not readily available in the public domain. However, predicted mass
spectrometry data can be found in chemical databases.

Experimental Protocols

A specific, detailed experimental protocol for the isolation and purification of Feudomycin A is
not available in the reviewed literature. However, a general workflow for the isolation of
secondary metabolites from Streptomyces fermentation is presented below. This can serve as
a foundational methodology for researchers aiming to isolate Feudomycin A or related
compounds.
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Fermentation

Streptomyces sp. Fermentation

Extrgction
Y

Centrifugation to separate biomass and supernatant

\ 4

Solvent Extraction of Supernatant (e.g., with Ethyl Acetate)

Purification

Concentration of Crude Extract

\ 4

Column Chromatography (e.qg., Silica Gel)

A4

Fraction Collection

TLC Analysis of Fractions

Pool active fractions

\ 4

Preparative HPLC

Isolation of Pure Feudomycin A

Click to download full resolution via product page

Caption: Generalized workflow for the isolation and purification of a microbial natural product.
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Signaling Pathways and Mechanism of Action

Detailed studies on the specific signaling pathways modulated by Feudomycin A are not
currently available in the scientific literature. As an anthracycline, it is plausible that its
mechanism of action involves intercalation into DNA and inhibition of topoisomerase II, similar
to other members of this class. However, specific experimental evidence for Feudomycin A is
required to confirm this hypothesis.

Conclusion

Feudomycin A remains a molecule of interest within the anthracycline family. While its
fundamental chemical identity is established, a significant gap exists in the publicly available,
detailed experimental data regarding its physicochemical properties, comprehensive
spectroscopic characterization, and specific biological mechanism of action. Further research is
warranted to fully elucidate these aspects and unlock the potential of Feudomycin A in
therapeutic applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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